Cas no 845617-99-4 (3-Chloro-5-(trifluoromethyl)pyridazine)

3-Chloro-5-(trifluoromethyl)pyridazine structure

845617-99-4 structure

Product name:3-Chloro-5-(trifluoromethyl)pyridazine

CAS No:845617-99-4

MF:C₅H₂N₂F₃Cl

MW:182.53098

MDL:MFCD20275278

CID:1118674

PubChem ID:59277297

3-Chloro-5-(trifluoromethyl)pyridazine Chemical and Physical Properties

Names and Identifiers

- 3-chloro-5-(trifluoromethyl)-Pyridazine
- 3-Chloro-5-(trifluoromethyl)pyridazine
- 3-Chloro-5-trifluoromethyl-pyridazine
- AKOS024260280
- MFCD20275278
- SB13710
- VIB61799
- 845617-99-4
- SCHEMBL1692045
- EN300-300012
- DTXSID70731430
- A864084
- CS-0051410
- SY215899
- AS-83325
- DB-331206
- DTXCID10682174
- MDL： MFCD20275278
- Inchi： InChI=1S/C5H2ClF3N2/c6-4-1-3(2-10-11-4)5(7,8)9/h1-2H
- InChI Key： GEFXHRCGAYIERB-UHFFFAOYSA-N
- SMILES： FC(F)(F)C1=CN=NC(Cl)=C1

Computed Properties

Exact Mass: 181.9858603g/mol
Monoisotopic Mass: 181.9858603g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 138
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 25.8Å²

Experimental Properties

Boiling Point: 218.2±35.0℃ at 760 mmHg

3-Chloro-5-(trifluoromethyl)pyridazine Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-300012-1.0g	3-chloro-5-(trifluoromethyl)pyridazine	845617-99-4	95.0%	1.0g	$367.0	2025-03-19
Enamine	EN300-300012-2.5g	3-chloro-5-(trifluoromethyl)pyridazine	845617-99-4	95.0%	2.5g	$787.0	2025-03-19
Enamine	EN300-300012-10.0g	3-chloro-5-(trifluoromethyl)pyridazine	845617-99-4	95.0%	10.0g	$2889.0	2025-03-19
Alichem	A029188626-1g	3-Chloro-5-(trifluoromethyl)pyridazine	845617-99-4	95%	1g	$1334.32	2023-08-31
Chemenu	CM278584-1g	3-Chloro-5-(trifluoromethyl)pyridazine	845617-99-4	95%	1g	$1200	2021-08-18
Alichem	A029188626-100mg	3-Chloro-5-(trifluoromethyl)pyridazine	845617-99-4	95%	100mg	$327.42	2023-08-31
Chemenu	CM278584-1g	3-Chloro-5-(trifluoromethyl)pyridazine	845617-99-4	95%+	1g	$372	2023-03-07
Enamine	EN300-300012-5.0g	3-chloro-5-(trifluoromethyl)pyridazine	845617-99-4	95.0%	5.0g	$1488.0	2025-03-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ0612-1G	3-Chloro-5-(trifluoromethyl)pyridazine	845617-99-4	97%	1g	￥ 2,428.00	2023-04-13
Enamine	EN300-300012-0.25g	3-chloro-5-(trifluoromethyl)pyridazine	845617-99-4	95.0%	0.25g	$182.0	2025-03-19

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

845617-99-4 (3-Chloro-5-(trifluoromethyl)pyridazine) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:845617-99-4)3-Chloro-5-(trifluoromethyl)pyridazine

Purity:99%/99%

Quantity:1g/5g

Price ($):364.0/1473.0